Cas no 59021-09-9 (Pyrazine, 3-(ethylthio)-2,5-dimethyl-)

• Product Name: Pyrazine, 3-(ethylthio)-2,5-dimethyl-
• CAS No: 59021-09-9
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 340129
• PubChem ID: 20560334
• Update Time: 2025-04-19

Pyrazine, 3-(ethylthio)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3-(ethylthio)-2,5-dimethyl-
• 3-ethylsulfanyl-2,5-dimethylpyrazine
• DTXSID40608726
• SCHEMBL11336218
• 3-(Ethylsulfanyl)-2,5-dimethylpyrazine
• 59021-09-9

• Inchi： 1S/C8H12N2S/c1-4-11-8-7(3)9-5-6(2)10-8/h5H,4H2,1-3H3
• InChI Key： WAWFPXRJPRGJRI-UHFFFAOYSA-N
• SMILES： S(CC)C1C(C)=NC=C(C)N=1

Computed Properties

• Exact Mass: 168.07226
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers